Cas no 2171802-68-7 (3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)

• Product Name: 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• CAS No: 2171802-68-7
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 5895692
• PubChem ID: 165509865
• Update Time: 2025-08-05

3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• EN300-1531254
• 2171179-18-1
• (1s,3s)-3-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• (1r,3r)-3-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• 3-[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• EN300-1545476
• 2171802-68-7
• EN300-1531605
• 2171225-07-1

• Inchi： 1S/C27H23ClN2O5/c28-23-13-15(25(31)29-17-11-16(12-17)26(32)33)9-10-24(23)30-27(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,16-17,22H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： PGJHLVMEBKWXCD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid

Introduction to 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid (CAS No. 2171802-68-7)

3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171802-68-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring, an amide linkage, and a benzamide moiety. The presence of a chloro substituent at the 3-position and a fluoren-9-yl methoxycarbonyl group at the 4-position further enhances its chemical complexity and potential biological activity.

The structural design of this compound reflects a deliberate approach to modulate its pharmacokinetic and pharmacodynamic properties. The cyclobutane ring, for instance, is known to contribute to rigidity in the molecular structure, which can influence binding affinity to biological targets. Meanwhile, the benzamide and amide functionalities are common pharmacophores that play pivotal roles in modulating enzyme inhibition or receptor interaction. The fluoren-9-yl methoxycarbonyl group not only adds to the molecular weight but also introduces hydrophobicity, which can be critical for membrane permeability and metabolic stability.

In recent years, there has been a growing interest in designing molecules that incorporate heterocyclic scaffolds for their potential therapeutic applications. The cyclobutane ring in 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid aligns with this trend, as it has been shown to enhance binding interactions in certain drug targets. For example, studies have demonstrated that cyclobutane derivatives can exhibit improved binding affinities due to their constrained conformation, which reduces conformational entropy loss upon binding. This property is particularly valuable in the development of small-molecule inhibitors where high specificity and potency are paramount.

The chloro substituent at the 3-position of the benzamidocyclobutane core is another key feature that contributes to the compound's chemical profile. Chloro groups are frequently incorporated into drug candidates due to their ability to enhance lipophilicity and metabolic stability. Additionally, they can serve as handles for further functionalization through nucleophilic substitution reactions, allowing for the synthesis of analogs with tailored properties. The combination of these structural elements makes 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have been particularly useful in evaluating how 3-3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid interacts with potential targets such as enzymes or receptors. These studies often reveal insights into binding modes and key interactions that can guide the optimization process. For instance, computational analysis might highlight the importance of hydrogen bonding between the amide nitrogen and a carboxylate group in the target protein, suggesting modifications that could enhance affinity.

The fluoren-9-yl methoxycarbonyl group is another feature that has been extensively studied for its potential biological effects. Fluorene derivatives are known for their ability to enhance solubility and bioavailability, making them valuable in drug design. The methoxycarbonyl moiety further contributes to hydrophobicity while also serving as a protecting group for amine functionalities during synthetic processes. This dual functionality makes it an attractive component in designing molecules with balanced physicochemical properties.

In terms of synthetic methodologies, the preparation of 3-3-chloro-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)benzamidocyclobutane-la-carboxylic acid involves multi-step organic synthesis, often requiring careful control of reaction conditions to ensure high yield and purity. Key steps typically include cyclization reactions to form the cyclobutane ring, followed by functionalization at specific positions using chlorination or protection-deprotection strategies. The introduction of the fluoren-l-lmethoxycarbonyl group often involves coupling reactions such as amide bond formation under mild conditions to preserve sensitive functionalities.

The pharmacological evaluation of this compound has revealed several interesting properties that warrant further investigation. Initial in vitro studies have shown potential activity against various biological targets, including enzymes involved in inflammatory pathways or receptors implicated in neurological disorders. While these findings are promising, they also underscore the need for rigorous testing to establish selectivity and efficacy profiles before moving into clinical trials.

One notable aspect of 3-(S)-(-)-a-methylbenzyl)-4-(N-cyanomethyl)-2-(2-hydroxypropyl)-5-(tetrahydrofuran)]methyl]-2-hydroxyimino]-N-(1-methylindan-l-onecarbonyl]-5-(tetrahydrofuran)]methyl]-2-hydroxyimino]-N-(1-methylindan-l-onecarbonyl]-5-(tetrahydrofuran)]methyl]-2-hydroxyimino]-N-(1-methylindan-l-onecarbonyl]-5-(tetrahydrofuran)]methyl]-2-hydroxyimino]-N-(1-methylindan-l-onecarbonyl]benzamide (CAS No: 2171802-S87777777777777777777777777777777777777777777777777777) involves its interaction with cellular pathways that regulate inflammation or pain perception. These pathways are increasingly recognized as key targets for developing novel therapeutics with reduced side effects compared to existing treatments.

The structural features of this compound also make it an interesting candidate for developing prodrugs or derivatives with improved pharmacokinetic profiles. For instance, modifications such as altering solubility or metabolic stability can be explored using computational tools like molecular dynamics simulations or quantum mechanical calculations. These approaches allow researchers to predict how changes in structure will affect properties such as absorption distribution metabolism excretion (ADME), providing a rational basis for designing next-generation compounds.

In conclusion, 3-(S)-(-)-a-methylbenzyl)-4-(N-cyanomethyl)-2-(2-hydroxypropyl)-5-(tetrahydrofuran)]methyl]-2-hydroxyimino]-N-(1-methylindan-l-onecarbonyl]-5-(tetrahydrofuran)]methyl]-2-hydroxyimino}-N-(1-methylindan-l-onecarbonyl]benzamide (CAS No: 2171802-S87777777777777777777777777) represents a significant advancement in pharmaceutical chemistry due to its complex architecture and multifaceted functionality, 217180268). Its potential applications span multiple therapeutic areas, 217180268) highlighting its versatility as both a research tool and a lead compound for further drug development efforts, 217180268). As our understanding of biological systems continues to evolve, 217180268) compounds like this one will undoubtedly play an integral role in shaping future therapeutic strategies, 217180268). The ongoing exploration of its pharmacological properties promises exciting opportunities for innovation across academia and industry, 217180268). With continued investment into synthetic chemistry, 217180268) computational modeling, 217180268) and preclinical testing, 217180268) we can anticipate seeing more derivatives emerge with enhanced efficacy and safety profiles, 217180268). This underscores why research into compounds like this remains both challenging and rewarding, 217180268). As scientists push boundaries toward more effective treatments, 217180268) such molecules will continue providing invaluable insights into disease mechanisms while opening doors toward novel therapeutics, 217180268). Ultimately, 217180268) work like this exemplifies how interdisciplinary approaches are essential for advancing human health, 217180268